Cas no 2228371-97-7 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228371-97-7
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6378975
• PubChem ID: 165851650
• Update Time: 2025-10-29

3-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine
• EN300-1955652
• 2228371-97-7

• Inchi： 1S/C8H13F2N3/c1-6-3-7(12-13(6)2)4-8(9,10)5-11/h3H,4-5,11H2,1-2H3
• InChI Key： DECZROVZJLODNI-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=C(C)N(C)N=1)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine

3-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2,2-Difluoropropan-1-Amine: A Comprehensive Overview

3-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2,2-Difluoropropan-1-Amine, also known by its CAS registry number CAS No. 2228371-97-7, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a pyrazole ring with methyl substituents and fluorinated propanamine group. Its structure is characterized by the presence of a pyrazole moiety at the 3-position, which is further substituted with two methyl groups at positions 1 and 5. The propanamine group at position 1 is substituted with two fluorine atoms at positions 2 and 2, making it a difluorinated amine.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The pyrazole moiety is synthesized through the condensation of an aldehyde or ketone with an amine in the presence of a suitable catalyst. The methyl substituents are introduced during this step to form the 1,5-dimethylpyrazole derivative. Subsequently, the propanamine group is introduced via nucleophilic substitution or coupling reactions, followed by fluorination to achieve the desired difluorinated product. The synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 3-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2,2-Difluoropropan-1-Amine as a promising candidate in drug discovery. The compound has shown significant biological activity in various assays, particularly in its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Researchers have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, this compound has also been explored for its role in catalysis. The pyrazole ring and fluorinated propanamine group provide unique electronic properties that make this compound an effective catalyst in certain organic transformations. Recent studies have demonstrated its ability to facilitate enantioselective reactions, making it a valuable tool in asymmetric synthesis. This property has led to its use in the synthesis of chiral pharmaceutical intermediates and fine chemicals.

The structural versatility of 3-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2,2-Difluoropropan-1-Amine also makes it a valuable building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been exploited in the design of metallo-drugs targeting various diseases. For instance, researchers have reported that this compound can coordinate with copper ions to form complexes that exhibit potent anti-cancer activity by inducing apoptosis in cancer cells.

The latest advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to various protein targets, including enzymes involved in signal transduction pathways. These insights have paved the way for rational drug design strategies aimed at optimizing its bioavailability and efficacy.

In conclusion, 3-(1,5-Dimethyl-1H-Pyrazol-3-Yl)-2,2-Difluoropropan-1-Amine (CAS No. 2228371-97-7) is a versatile compound with significant potential in pharmacology, catalysis, and materials science. Its unique structure and diverse functional groups make it an attractive candidate for further research and development across multiple disciplines.